Cas no 113313-18-1 (ethyl 2-(1,4-dioxonaphthalen-2-yl)sulfanylacetate)

• Product Name: ethyl 2-(1,4-dioxonaphthalen-2-yl)sulfanylacetate
• CAS No: 113313-18-1
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 2610427
• PubChem ID: 13813614
• Update Time: 2025-04-21

ethyl 2-(1,4-dioxonaphthalen-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,4-dioxonaphthalen-2-yl)sulfanylacetate
• Ethyl 2-(1,4-dioxo-1,4-dihydronaphthalen-2-ylthio)acetate
• 113313-18-1
• SCTYCTZWNXCHQA-UHFFFAOYSA-N
• DTXSID00550313
• Ethyl [(1,4-dioxo-1,4-dihydronaphthalen-2-yl)sulfanyl]acetate
• SCHEMBL2239368

• Inchi： 1S/C14H12O4S/c1-2-18-13(16)8-19-12-7-11(15)9-5-3-4-6-10(9)14(12)17/h3-7H,2,8H2,1H3
• InChI Key： SCTYCTZWNXCHQA-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 276.04563003Da
• Monoisotopic Mass: 276.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.7Ų